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Compound of Interest

Compound Name:
2-Hydroxy-2-phenyl-propionic acid

ethyl ester

CAS No.: 2406-23-7

Cat. No.: B1638223

Get Quote

Technical Profile: Ethyl 2-Hydroxy-2-
Phenylpropanoate
(Ethyl Atrolactate)[1][2]
Chemical Identity & Physiochemical Profile[3][4][5]
[6]
Ethyl 2-hydroxy-2-phenylpropanoate is the ethyl ester of atrolactic acid.[1] Unlike its structural

isomer ethyl phenyllactate (which has the phenyl group at the 3-position), this compound

features a quaternary carbon at the 2-position, bearing both a hydroxyl and a phenyl group.[1]

This steric crowding makes it a valuable chiral building block but also presents specific

challenges in synthesis and resolution.
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Parameter Data

IUPAC Name Ethyl 2-hydroxy-2-phenylpropanoate

Common Name Ethyl Atrolactate

CAS (Racemic) 32122-08-0

CAS (S)-Enantiomer 2406-23-7

Molecular Formula C₁₁H₁₄O₃

Molecular Weight 194.23 g/mol

Structure Ph–C(Me)(OH)–COOEt

Chirality Contains one quaternary chiral center at C2

Physiochemical Properties[1][6][8]
Appearance: Colorless to pale yellow viscous liquid or low-melting solid (depending on purity

and enantiomeric excess).

Solubility: Soluble in organic solvents (ethanol, ethyl acetate, DCM); limited solubility in water

due to the lipophilic phenyl ring.

Stability: Stable under standard conditions; susceptible to hydrolysis (acid/base) and

dehydration (forming atropic acid derivatives) under harsh acidic conditions.

Synthetic Routes & Mechanistic Insight
The synthesis of Ethyl Atrolactate requires creating a quaternary center. Two primary strategies

exist: the robust classical esterification and the direct organometallic addition.

Route A: Fischer Esterification (Robust)
This is the preferred industrial route due to higher selectivity. It begins with Atrolactic Acid (2-

hydroxy-2-phenylpropanoic acid), typically synthesized via the hydrolysis of acetophenone

cyanohydrin.[1]
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Protocol: Reflux Atrolactic Acid with excess Ethanol in the presence of a catalytic amount of

H₂SO₄ or p-TsOH.[1]

Critical Control Point: Water removal (Dean-Stark trap or molecular sieves) is essential to

drive the equilibrium forward.

Advantage: Avoids the formation of diol side products common in Grignard routes.

Route B: Grignard Addition (Direct C-C Bond Formation)
A more direct but sensitive method involves the nucleophilic addition of a phenyl anion to an

-keto ester.

Reagents: Ethyl Pyruvate + Phenylmagnesium Bromide (PhMgBr).

Mechanism: The Grignard reagent attacks the highly electrophilic ketone carbonyl of ethyl

pyruvate.

Selectivity Challenge: The product (a hydroxy ester) contains an ester group that is also

susceptible to Grignard attack. Over-addition leads to the formation of the diol (1,1-diphenyl-

1,2-propanediol).[1]

Optimization: Requires low temperature (-78°C) and strict stoichiometry (1.0 eq PhMgBr) to

prevent double addition.
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Caption: Comparison of the stepwise Cyanohydrin/Esterification route (top) vs. the direct

Grignard route (bottom), highlighting the risk of over-addition.

Biocatalytic Resolution (Asymmetric Synthesis)
For pharmaceutical applications requiring high enantiopurity (e.g., the (S)-enantiomer),

enzymatic kinetic resolution is superior to chemical synthesis.

Protocol: Lipase-Mediated Resolution
Lipases, particularly Candida antarctica Lipase B (CAL-B), show excellent selectivity for the

ester bond of

-hydroxy esters.[1]

Substrate: Racemic Ethyl Atrolactate.

Enzyme: Immobilized CAL-B (e.g., Novozym 435).

Medium: Organic solvent (e.g., Diisopropyl ether or Toluene) with a controlled water activity

or an acyl donor (for transesterification).

Mechanism: The lipase preferentially hydrolyzes the (S)-ester to (S)-Atrolactic acid (leaving

the (R)-ester intact) OR preferentially acylates the (S)-alcohol group if using an acyl donor

(e.g., Vinyl Acetate).[1]

Note: Due to the steric bulk of the quaternary center, reaction rates may be slower than for

secondary alcohols.

Visualization: Kinetic Resolution Workflow
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Caption: Enzymatic hydrolysis separates the mixture by converting the (S)-ester to the acid,

leaving the (R)-ester in the organic phase.[1]

Pharmaceutical Applications
Ethyl Atrolactate serves as a specialized intermediate in medicinal chemistry, primarily for:

Anticholinergic Agents: The 2-hydroxy-2-phenyl motif is pharmacophoric for muscarinic

antagonists (e.g., Glycopyrrolate analogs).[1] The ester group allows for derivatization into

more complex amine structures.

Chiral Auxiliaries: The bulky phenyl/methyl/hydroxyl center provides significant steric

differentiation, making the acid form (Atrolactic acid) useful as a resolving agent for chiral

amines.

Prodrug Design: The ester can be used to mask the polarity of the carboxylic acid, improving

membrane permeability before metabolic hydrolysis.

Analytical Characterization
Validating the identity and purity of Ethyl Atrolactate requires specific analytical markers.
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HPLC (Chiral)
Separation of enantiomers is critical for asymmetric protocols.

Column: Chiralpak AD-H or OD-H (Amylose/Cellulose tris-carbamate derivatives).[1]

Mobile Phase: Hexane:Isopropanol (90:10 to 98:2).

Detection: UV at 254 nm (Phenyl chromophore).

NMR Spectroscopy (¹H NMR, CDCl₃)
7.3–7.5 ppm (m, 5H): Phenyl aromatic protons.

4.2 ppm (q, 2H): Methylene protons of the ethyl ester (-O-CH₂-CH₃).[1]

3.8 ppm (s, 1H): Hydroxyl proton (-OH), exchangeable with D₂O.

1.8 ppm (s, 3H): Methyl group attached to the quaternary center (Ph-C(Me)-OH).[1]
Distinctive singlet.

1.2 ppm (t, 3H): Methyl protons of the ethyl ester (-O-CH₂-CH₃).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 198287-32-0|Ethyl 2-hydroxy-2-(naphthalen-1-yl)propanoate|BLD Pharm [bldpharm.com]

2. 1216-44-0|Methyl 9-hydroxy-9H-fluorene-9-carboxylate|BLD Pharm [bldpharm.com]

3. 2424-71-7|Metocinium|BLD Pharm [bldpharm.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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